Cas no 1692389-56-2 (3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol)

• Product Name: 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol
• CAS No: 1692389-56-2
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5564863
• PubChem ID: 107052322
• Update Time: 2025-11-06

3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-propanol, α,β,1-trimethyl-
• 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol

• Inchi： 1S/C8H15N3O/c1-6(7(2)12)4-8-5-11(3)10-9-8/h5-7,12H,4H2,1-3H3
• InChI Key： LIORNJHHDPBAOP-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=N1)C(C)C(O)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 305.6±34.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol

Exploring the Unique Properties and Applications of 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (CAS No. 1692389-56-2)

The compound 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol (CAS No. 1692389-56-2) has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceuticals, agrochemicals, and material science. This triazole derivative combines a butan-2-ol backbone with a 1-methyl-1H-1,2,3-triazol-4-yl substituent, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a bioactive scaffold, which aligns with the growing demand for novel compounds in drug discovery and development.

One of the key reasons for the rising interest in 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol is its potential in medicinal chemistry. The triazole ring is known for its ability to enhance pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug candidates. This compound's structure suggests possible applications in targeting enzyme inhibition or receptor modulation, topics frequently searched by professionals in the field. Additionally, its methyl-substituted triazole moiety could contribute to improved bioavailability, a hot topic in modern pharmaceutical research.

Beyond pharmaceuticals, CAS No. 1692389-56-2 has potential in agrochemical formulations. The triazole functional group is often associated with fungicidal and herbicidal activity, making this compound a candidate for crop protection studies. With the global push toward sustainable agriculture, researchers are exploring how such heterocyclic compounds can replace older, less environmentally friendly alternatives. This aligns with frequent searches for "green agrochemicals" and "eco-friendly crop protection," highlighting its relevance to current industry trends.

From a synthetic chemistry perspective, 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol offers intriguing possibilities for click chemistry applications. The 1,2,3-triazole ring is a hallmark of click reactions, which are prized for their efficiency and selectivity. This compound could serve as a building block for polymer modification or bioconjugation, areas of high interest in materials science and biotech. Searches for "click chemistry intermediates" and "triazole-based materials" reflect the demand for such specialized compounds.

Another area where CAS No. 1692389-56-2 shows promise is in flavor and fragrance applications. The butan-2-ol moiety is structurally similar to components found in natural essences, while the triazole ring could introduce novel olfactory characteristics. This dual functionality makes it a candidate for creating unique synthetic aromas, a niche but growing market. Professionals often search for "new fragrance ingredients" and "synthetic flavor compounds," underscoring the commercial potential of this molecule.

In the realm of chemical biology, 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol could be valuable for probe development. Its structure allows for potential modifications to create fluorescent or affinity tags, useful for studying biological systems. This connects to popular search terms like "molecular probes" and "chemical tools for biology," indicating its utility in cutting-edge research. The compound's balance of hydrophilicity and lipophilicity may also make it suitable for drug delivery systems, another highly searched topic.

Quality control and analytical methods for CAS No. 1692389-56-2 are also of interest to researchers. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, as reflected in searches for "triazole analysis methods". The presence of both hydroxyl and triazole groups in its structure requires specialized analytical approaches, making it a subject of methodological discussions in analytical chemistry circles.

Looking ahead, the future of 3-methyl-4-(1-methyl-1H-1,2,3-triazol-4-yl)butan-2-ol research appears bright. Its structural features position it at the intersection of multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and computational tools like AI-assisted drug design become more prevalent (a frequently searched topic), this compound may find even broader applications. Its versatility exemplifies how heterocyclic chemistry continues to drive innovation across scientific fields.